2-(2-chloro-6-fluorophenyl)-N-(4,6-dimethyl-2-pyrimidinyl)acetamide

• IUPAC Name: 2-(2-chloro-6-fluorophenyl)-N-(4,6-dimethylpyrimidin-2-yl)acetamide
• InChI: InChI=1S/C14H13ClFN3O/c1-8-6-9(2)18-14(17-8)19-13(20)7-10-11(15)4-3-5-12(10)16/h3-6H,7H2,1-2H3,(H,17,18,19,20)
• InChI Key: TWEZHNZGTRNELP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NC(=O)CC2=C(C=CC=C2Cl)F)C
• Molecular Formula: C14H13ClFN3O
• Molecular Weight: 293.72 g/mol

Description

2-(2-chloro-6-fluorophenyl)-N-(4,6-dimethyl-2-pyrimidinyl)acetamide, also known as CF3, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-(2-chloro-6-fluorophenyl)-N-(4,6-dimethyl-2-pyrimidinyl)acetamide is not fully understood, but it is believed to work by inhibiting specific enzymes and receptors involved in various cellular processes. In cancer cells, 2-(2-chloro-6-fluorophenyl)-N-(4,6-dimethyl-2-pyrimidinyl)acetamide has been shown to inhibit the activity of histone deacetylases, which are enzymes involved in gene expression and cell proliferation. In inflammatory cells, 2-(2-chloro-6-fluorophenyl)-N-(4,6-dimethyl-2-pyrimidinyl)acetamide has been shown to inhibit the activity of cyclooxygenase-2, an enzyme involved in the production of inflammatory mediators. In neurons, 2-(2-chloro-6-fluorophenyl)-N-(4,6-dimethyl-2-pyrimidinyl)acetamide has been shown to modulate the activity of NMDA receptors, which are involved in learning and memory.
Biochemical and Physiological Effects:
2-(2-chloro-6-fluorophenyl)-N-(4,6-dimethyl-2-pyrimidinyl)acetamide has been shown to have various biochemical and physiological effects in vitro and in vivo. In cancer cells, 2-(2-chloro-6-fluorophenyl)-N-(4,6-dimethyl-2-pyrimidinyl)acetamide has been shown to induce apoptosis and cell cycle arrest, leading to the inhibition of cell growth and proliferation. In inflammatory cells, 2-(2-chloro-6-fluorophenyl)-N-(4,6-dimethyl-2-pyrimidinyl)acetamide has been shown to inhibit the production of inflammatory mediators, leading to the reduction of inflammation. In neurons, 2-(2-chloro-6-fluorophenyl)-N-(4,6-dimethyl-2-pyrimidinyl)acetamide has been shown to modulate synaptic plasticity, leading to the enhancement of learning and memory.

Advantages and Limitations for Lab Experiments

2-(2-chloro-6-fluorophenyl)-N-(4,6-dimethyl-2-pyrimidinyl)acetamide has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. However, 2-(2-chloro-6-fluorophenyl)-N-(4,6-dimethyl-2-pyrimidinyl)acetamide also has some limitations, including its high cost and limited availability.

Future Directions

There are several future directions for 2-(2-chloro-6-fluorophenyl)-N-(4,6-dimethyl-2-pyrimidinyl)acetamide research, including the development of novel 2-(2-chloro-6-fluorophenyl)-N-(4,6-dimethyl-2-pyrimidinyl)acetamide derivatives with improved therapeutic properties, the investigation of 2-(2-chloro-6-fluorophenyl)-N-(4,6-dimethyl-2-pyrimidinyl)acetamide's potential as a combination therapy with other drugs, and the exploration of 2-(2-chloro-6-fluorophenyl)-N-(4,6-dimethyl-2-pyrimidinyl)acetamide's potential as a diagnostic tool for various diseases. Additionally, further research is needed to fully understand the mechanism of action of 2-(2-chloro-6-fluorophenyl)-N-(4,6-dimethyl-2-pyrimidinyl)acetamide and its potential side effects.

Synthesis Methods

The synthesis of 2-(2-chloro-6-fluorophenyl)-N-(4,6-dimethyl-2-pyrimidinyl)acetamide involves the reaction of 2-chloro-6-fluoroaniline and 4,6-dimethyl-2-pyrimidinylamine in the presence of acetic anhydride and triethylamine. The resulting product is then treated with acetic acid and hydrochloric acid to yield 2-(2-chloro-6-fluorophenyl)-N-(4,6-dimethyl-2-pyrimidinyl)acetamide in high purity.

Scientific Research Applications

2-(2-chloro-6-fluorophenyl)-N-(4,6-dimethyl-2-pyrimidinyl)acetamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. In cancer research, 2-(2-chloro-6-fluorophenyl)-N-(4,6-dimethyl-2-pyrimidinyl)acetamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. 2-(2-chloro-6-fluorophenyl)-N-(4,6-dimethyl-2-pyrimidinyl)acetamide has also been found to possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, 2-(2-chloro-6-fluorophenyl)-N-(4,6-dimethyl-2-pyrimidinyl)acetamide has been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurological disorders such as Alzheimer's disease.